N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)butyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]butanamide” is a complex organic compound. It contains a benzenesulfonyl group, a dihydroquinoline group, and a butanamide group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the coupling of the benzenesulfonyl group, the dihydroquinoline group, and the butanamide group .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups. The benzenesulfonyl group is a sulfonyl group attached to a benzene ring, the dihydroquinoline group is a heterocyclic compound, and the butanamide group is a carboxamide group attached to a four-carbon chain .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The benzenesulfonyl group is a good leaving group, the dihydroquinoline group is aromatic and may undergo electrophilic substitution, and the butanamide group may participate in various reactions involving the carbonyl group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure and the functional groups present. For example, the presence of the polar sulfonyl and amide groups would likely make this compound soluble in polar solvents .Scientific Research Applications
Synthesis and Characterization
N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]butanamide and its derivatives are synthesized through various chemical reactions, including amidation, and are characterized by techniques such as 1H-NMR and MS. The structural versatility of this compound allows for the generation of a diverse array of derivatives with potential biological activities (Chen Bin, 2015).
Anticancer Applications
Quinoline compounds, including those derived from N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]butanamide, have shown effective anticancer activity. Their modes of action involve the inhibition of various cellular processes such as tyrosine kinases, proteasome, tubulin polymerization, and DNA repair. These compounds' synthetic versatility facilitates the exploration of their structure-activity relationships (SAR) to optimize anticancer efficacy (V. Solomon & H. Lee, 2011).
Antimicrobial Activity
Derivatives of N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]butanamide have been explored for their antimicrobial properties. These studies aim to develop new compounds capable of combating microbial infections effectively. The synthesis and evaluation of these derivatives highlight the compound's potential as a base for creating effective antimicrobial agents (Biointerface Research in Applied Chemistry, 2019).
Future Directions
Properties
IUPAC Name |
N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-2-7-19(22)20-16-12-11-15-8-6-13-21(18(15)14-16)25(23,24)17-9-4-3-5-10-17/h3-5,9-12,14H,2,6-8,13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXHPESZZABFUHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC2=C(CCCN2S(=O)(=O)C3=CC=CC=C3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.